Cas no 2227843-16-3 (rac-tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate)

• Product Name: rac-tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate
• CAS No: 2227843-16-3
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 5979014
• PubChem ID: 165621160
• Update Time: 2025-10-28

rac-tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate
• EN300-1891999
• 2227843-16-3

• Inchi： 1S/C14H19ClN2O2/c1-14(2,3)19-13(18)17-12-6-8(15)4-5-9(12)10-7-11(10)16/h4-6,10-11H,7,16H2,1-3H3,(H,17,18)/t10-,11+/m0/s1
• InChI Key： GLXGMTWYZVBQLY-WDEREUQCSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 282.1135055g/mol
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate

Introduction to Rac-Tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate (CAS No. 2227843-16-3)

Rac-Tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate, with the CAS number 2227843-16-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group and a complex cyclopropylamine moiety makes it an intriguing candidate for further investigation.

The chemical structure of Rac-Tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate incorporates several key functional groups that contribute to its reactivity and biological activity. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the cyclopropylamine moiety is known for its ability to enhance binding affinity in various pharmacological contexts.

Recent research in medicinal chemistry has highlighted the importance of structural diversity in the development of novel therapeutic agents. Compounds like Rac-Tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate are being explored for their potential in modulating biological pathways associated with various diseases. The chlorophenyl group in the molecule suggests possible interactions with enzymes and receptors, making it a valuable scaffold for drug design.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes, which could be relevant for treating conditions such as inflammation and neurodegenerative disorders. The stereochemistry of the cyclopropylamine group, specifically the (1R,2S) configuration, is crucial for its biological activity and must be preserved during synthesis.

The synthesis of Rac-Tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate presents unique challenges due to the complexity of its structure. Advanced synthetic techniques are required to achieve high yields and purity. Researchers are leveraging modern methodologies such as asymmetric synthesis and catalytic processes to optimize the production of this compound. These advancements are crucial for ensuring that sufficient quantities of the material can be obtained for further studies.

The potential applications of this compound extend beyond basic research. Its structural features make it a promising candidate for further development into therapeutic agents. Collaborative efforts between chemists and biologists are essential to explore its full pharmacological potential. Preclinical studies are being planned to evaluate its safety and efficacy in animal models before moving into human trials.

The role of computational chemistry in understanding the properties of Rac-Tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate cannot be overstated. Molecular modeling techniques are being used to predict how the compound interacts with biological targets at the molecular level. These insights can guide experimental design and help identify modifications that could enhance its therapeutic potential.

As research continues, the understanding of this compound will likely expand, revealing new avenues for drug development. The combination of its unique structural features and promising biological activity makes it a compelling subject for further investigation. The scientific community is optimistic about the future prospects of this compound and its potential contributions to medicine.

In conclusion, Rac-Tert-butyl N-{2-[(1R,2S)-2-aminocyclopropyl]-5-chlorophenyl}carbamate (CAS No. 2227843-16-3) represents a significant advancement in pharmaceutical chemistry. Its complex structure and intriguing biological properties make it a valuable candidate for further research and development. As scientists continue to explore its potential, new insights into disease treatment and drug design are likely to emerge.